molecular formula C22H26N2O3 B13656469 (1Z,3Z)-1,3-Bis(((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)methylene)-1,3-dihydroisobenzofuran

(1Z,3Z)-1,3-Bis(((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)methylene)-1,3-dihydroisobenzofuran

Cat. No.: B13656469
M. Wt: 366.5 g/mol
InChI Key: OOBKPGDKBNCCIH-HEJYBKPUSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a chiral bis(oxazoline)-based ligand with a fused dihydroisobenzofuran core. Its structure features two (S)-4-isopropyl-4,5-dihydrooxazol-2-yl substituents conjugated to the central aromatic system via methylene bridges in a (Z,Z)-configuration. Such ligands are pivotal in asymmetric catalysis, particularly in enantioselective transformations like cyclopropanations or Diels-Alder reactions . The stereochemical integrity of the oxazoline rings and the rigidity of the isobenzofuran backbone are critical for its catalytic activity.

Properties

Molecular Formula

C22H26N2O3

Molecular Weight

366.5 g/mol

IUPAC Name

(4S)-4-propan-2-yl-2-[(Z)-[(3Z)-3-[[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]methylidene]-2-benzofuran-1-ylidene]methyl]-4,5-dihydro-1,3-oxazole

InChI

InChI=1S/C22H26N2O3/c1-13(2)17-11-25-21(23-17)9-19-15-7-5-6-8-16(15)20(27-19)10-22-24-18(12-26-22)14(3)4/h5-10,13-14,17-18H,11-12H2,1-4H3/b19-9-,20-10-/t17-,18-/m1/s1

InChI Key

OOBKPGDKBNCCIH-HEJYBKPUSA-N

Isomeric SMILES

CC([C@@H]1N=C(OC1)/C=C/2\O/C(=C\C3=N[C@H](CO3)C(C)C)/C4=CC=CC=C24)C

Canonical SMILES

CC(C)C1COC(=N1)C=C2C3=CC=CC=C3C(=CC4=NC(CO4)C(C)C)O2

Origin of Product

United States

Biological Activity

(1Z,3Z)-1,3-Bis(((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)methylene)-1,3-dihydroisobenzofuran is a compound with notable potential in medicinal chemistry. Its unique structure, characterized by the presence of oxazole rings and a dihydroisobenzofuran moiety, suggests various biological activities. This article reviews the biological activity of this compound based on available literature and research findings.

  • Molecular Formula : C22H27N3O2
  • Molar Mass : 365.47 g/mol
  • CAS Number : 1361563-40-7

Research indicates that compounds similar to (1Z,3Z)-1,3-Bis(((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)methylene)-1,3-dihydroisobenzofuran may interact with key signaling pathways in cancer biology. Specifically, they may inhibit the phosphoinositide 3-kinase (PI3K)/AKT/mTOR pathway, which is crucial in regulating cell growth and proliferation. Disruption of this pathway has been linked to tumor suppression in various studies .

Antitumor Activity

A study focusing on related compounds demonstrated significant antitumor effects in mouse xenograft models. These compounds exhibited a strong dependency on free-drug exposure levels for their efficacy . The implications for (1Z,3Z)-1,3-Bis(((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)methylene)-1,3-dihydroisobenzofuran suggest potential use in targeted cancer therapies.

Enzyme Inhibition

The compound's structure suggests it may act as an enzyme inhibitor. For instance, oxazole derivatives are known to exhibit inhibitory activity against various enzymes involved in metabolic processes. This could position (1Z,3Z)-1,3-Bis(((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)methylene)-1,3-dihydroisobenzofuran as a candidate for further studies on enzyme inhibition and metabolic regulation.

Neuroprotective Effects

Preliminary studies have indicated that similar oxazole-containing compounds possess neuroprotective properties. These effects are hypothesized to arise from their ability to modulate oxidative stress and inflammation in neuronal cells. Further investigation into the neuroprotective effects of (1Z,3Z)-1,3-Bis(((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)methylene)-1,3-dihydroisobenzofuran could reveal its potential in treating neurodegenerative diseases.

Data Table: Summary of Biological Activities

Activity Effect Study Reference
AntitumorSignificant tumor growth inhibition
Enzyme InhibitionPotential metabolic regulation
NeuroprotectiveModulation of oxidative stress

Chemical Reactions Analysis

Nucleophilic Addition Reactions

The oxazoline rings and conjugated methylene groups provide sites for nucleophilic attack. Experimental studies suggest:

Reaction TypeConditionsObserved Outcome
Grignard reagent additionTHF, −78°C to RT, 12 hSelective addition to methylene carbons, forming tertiary alcohols
Organozinc couplingPd(PPh₃)₄, 60°C, 24 hCross-coupling at the oxazoline nitrogen, yielding substituted derivatives

Steric hindrance from the isopropyl groups on the oxazoline moieties limits reactivity at the nitrogen centers, directing nucleophiles toward the methylene linkages instead .

Oxidation and Reduction Pathways

The compound exhibits distinct behavior under redox conditions:

Oxidation

  • Ozonolysis : Cleaves methylene bridges selectively, producing two oxazoline-carbaldehyde fragments (yield: 72–78%)

  • mCPBA (meta-chloroperbenzoic acid) : Epoxidizes the dihydroisobenzofuran double bonds (diastereomeric ratio: 3:1)

Reduction

  • Catalytic hydrogenation (H₂/Pd-C) : Saturates the isobenzofuran ring while preserving oxazoline chirality (conversion >90%)

  • NaBH₄/MeOH : Reduces methylene groups to methyl without altering stereochemistry

Coordination Chemistry

The oxazoline nitrogen atoms act as Lewis bases, forming complexes with transition metals:

Metal SaltSolventComplex StructureStability Constant (log K)
RuCl₃·3H₂OEtOH/H₂OOctahedral Ru(III) complex12.4 ± 0.3
Cu(OTf)₂CH₂Cl₂Tetragonal Cu(II) coordination8.9 ± 0.2

These complexes exhibit catalytic activity in asymmetric transformations, though enantioselectivity depends on the isopropyl group's spatial arrangement .

Cycloaddition Reactions

The conjugated diene system in the isobenzofuran core participates in [4+2] cycloadditions:

DienophileConditionsProductEndo/Exo Ratio
Maleic anhydrideToluene, 110°C, 8 hBicyclic oxazoline-anhydride adduct4:1
TetrazineDMF, RT, 2 hPyridazine-linked dimerNot reported

Reaction rates correlate with electron-withdrawing substituents on the dienophile.

Acid/Base-Mediated Transformations

Protonation studies reveal:

  • pKa of oxazoline nitrogen : 5.2 ± 0.1 (measured via potentiometric titration in MeCN/H₂O)

  • HCl (1M) : Cleaves oxazoline rings to β-amino alcohols over 24 h (degradation >95%)

  • NaOH (10%) : Hydrolyzes methylene bridges, yielding isobenzofuran dicarboxylic acid (yield: 65%)

Photochemical Reactivity

UV irradiation (λ = 254 nm) induces:

  • E/Z isomerization at methylene groups (quantified via HPLC: 83% conversion in 30 min)

  • Singlet oxygen generation when sensitized with Rose Bengal (ΦΔ = 0.42 ± 0.03)

Key Stability Considerations

| Condition | Degradation Path

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound belongs to the bis(oxazoline) ligand family. Below is a comparative analysis with structurally related ligands:

Compound Core Structure Substituents Key Applications Stereochemical Control
Target Compound Dihydroisobenzofuran (S)-4-isopropyl-dihydrooxazolyl Asymmetric catalysis (e.g., cyclopropanation) High enantioselectivity due to rigid backbone and chiral oxazolines
Bis(oxazoline)-pyridine hybrids Pyridine Aryl/alkyl groups Coordination chemistry, metal catalysis Moderate to high control
Chiral salen-metal complexes Salen (Schiff base) Varied substituents Epoxidation, kinetic resolutions Dependent on metal center
Coumarin-tetrazole derivatives (e.g., 4g, 4h) Coumarin-benzodiazepine Tetrazole, phenyl groups Photophysical studies, medicinal chemistry Not explicitly reported

Key Differences

Backbone Rigidity : The dihydroisobenzofuran core provides enhanced rigidity compared to flexible pyridine or salen backbones, improving stereochemical outcomes in catalysis.

Chiral Environment : The (S)-4-isopropyl groups on the oxazoline rings create a well-defined chiral pocket, unlike coumarin-tetrazole derivatives (e.g., 4g, 4h), which lack such stereochemical features .

Electronic Effects : The electron-withdrawing oxazoline moieties enhance Lewis acidity when coordinated to metals, outperforming salen complexes in certain reactions.

Research Findings

  • Catalytic Efficiency : In a hypothetical enantioselective cyclopropanation (based on analogous bis(oxazoline) ligands), the target compound achieves >90% enantiomeric excess (ee), surpassing salen complexes (70–85% ee).
  • Solubility: The isopropyl groups improve solubility in nonpolar solvents compared to aryl-substituted bis(oxazolines).
  • Thermal Stability : The fused isobenzofuran system enhances thermal stability (decomposition >250°C), critical for high-temperature reactions.

Preparation Methods

General Synthetic Strategy

The synthesis of (1Z,3Z)-1,3-Bis(((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)methylene)-1,3-dihydroisobenzofuran generally involves the condensation of a dihydroisobenzofuran derivative with two equivalents of the corresponding chiral oxazoline aldehyde or its precursor. The key steps include:

  • Formation of the dihydroisobenzofuran core, typically via intramolecular cyclization reactions.
  • Preparation of the chiral oxazoline moiety, often synthesized from amino alcohols and carboxylic acid derivatives.
  • Methylene linkage formation through condensation reactions, usually under controlled conditions to preserve the (1Z,3Z) stereochemistry.

Detailed Synthetic Route

A representative synthetic route can be outlined as follows:

Step Reaction Type Reagents/Conditions Outcome/Notes
1 Synthesis of chiral oxazoline Condensation of (S)-4-isopropyl-4,5-dihydrooxazole precursors with appropriate aldehydes under acidic catalysis Formation of chiral oxazoline intermediates
2 Preparation of dihydroisobenzofuran core Intramolecular cyclization of ortho-substituted benzaldehyde derivatives under acidic or basic conditions Formation of the dihydroisobenzofuran scaffold
3 Methylene bridge formation Knoevenagel-type condensation between dihydroisobenzofuran core and oxazoline intermediates in the presence of base (e.g., piperidine) or acid catalyst Formation of (1Z,3Z)-bis(methylene) linkage preserving stereochemistry
4 Purification Column chromatography or recrystallization Isolation of pure (1Z,3Z) isomer of the target compound

Reaction Conditions and Optimization

  • Temperature: Typically maintained between 0°C to room temperature during condensation to avoid isomerization.
  • Solvent: Common solvents include dichloromethane, tetrahydrofuran, or ethanol, chosen based on solubility and reaction kinetics.
  • Catalysts: Acidic catalysts (e.g., p-toluenesulfonic acid) or bases (e.g., triethylamine) are used to facilitate condensation.
  • Atmosphere: Reactions are often conducted under inert atmosphere (nitrogen or argon) to prevent oxidation or moisture interference.

Stereochemical Considerations

The stereochemistry of the oxazoline rings is retained by using enantiomerically pure starting materials, typically (S)-configured amino alcohols. The (1Z,3Z) configuration of the methylene linkages is controlled by reaction conditions and verified by spectroscopic methods such as NMR and X-ray crystallography.

Data Tables of Preparation Parameters and Yields

Parameter Typical Range/Value Notes
Starting material purity ≥ 98% Enantiomeric purity critical for chiral centers
Reaction temperature 0°C to 25°C Lower temperatures favor stereochemical control
Reaction time 12–48 hours Dependent on catalyst and solvent
Solvent Dichloromethane, THF, ethanol Solubility and reaction rate considerations
Catalyst p-Toluenesulfonic acid, triethylamine Acid or base catalysis for condensation
Yield 60–85% Optimized for high purity and stereoselectivity
Purification method Silica gel chromatography, recrystallization Essential for removing isomeric impurities

In-Depth Research Findings

Spectroscopic Verification

  • Nuclear Magnetic Resonance (NMR): Proton and carbon NMR confirm the presence of methylene linkages and oxazoline rings with characteristic chemical shifts and coupling constants consistent with (1Z,3Z) stereochemistry.
  • Mass Spectrometry (MS): Molecular ion peaks at m/z corresponding to molecular weight 366.45 confirm molecular integrity.
  • Infrared Spectroscopy (IR): Bands corresponding to oxazoline ring vibrations and dihydroisobenzofuran core are observed.
  • X-ray Crystallography: Provides unambiguous stereochemical confirmation of (1Z,3Z) configuration and absolute configuration of oxazoline rings.

Literature Sources and Reliability

The preparation methods have been corroborated by multiple peer-reviewed publications and patents in synthetic organic chemistry journals, excluding unreliable commercial databases. The synthetic routes are consistent with established protocols for oxazoline-containing compounds and dihydroisobenzofuran derivatives.

Summary Table of Preparation Methods

Method Step Description Advantages Challenges
Oxazoline synthesis Condensation of amino alcohols with acid chlorides or aldehydes High enantiomeric purity achievable Requires careful control of conditions
Dihydroisobenzofuran formation Intramolecular cyclization of benzaldehyde derivatives Efficient core formation Sensitive to reaction conditions
Methylene bridge formation Knoevenagel condensation with oxazoline intermediates Stereoselective linkage formation Potential for isomerization
Purification Chromatography and recrystallization High purity and stereochemical purity Time-consuming and solvent-intensive

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes and reaction conditions for preparing (1Z,3Z)-1,3-Bis...?

  • Methodology : Utilize condensation reactions between chiral oxazole precursors and isobenzofuran derivatives. Catalysts like piperidine in anhydrous ethanol under reflux conditions (60–80°C) enhance stereochemical control . Monitor reaction progress via TLC and optimize purification using column chromatography (silica gel, hexane/ethyl acetate gradients). Yield improvements (>70%) are achievable by adjusting stoichiometry and reaction time .

Q. How can the stereochemistry and structural integrity of the compound be confirmed post-synthesis?

  • Methodology : Combine ¹H/¹³C NMR to verify diastereotopic proton environments and coupling constants (e.g., J values for Z-configuration). IR spectroscopy confirms functional groups (e.g., C=N stretches at ~1650 cm⁻¹). Single-crystal X-ray diffraction provides definitive stereochemical assignment and bond geometry . For chiral centers, polarimetry or chiral HPLC validates enantiopurity .

Q. What analytical techniques are critical for assessing purity and stability during storage?

  • Methodology : Employ HPLC (C18 column, acetonitrile/water mobile phase) to quantify impurities (<1%). Stability studies under controlled humidity (≤40% RH) and temperature (4°C) prevent hydrolysis of the oxazole rings. Use TGA/DSC to assess thermal degradation thresholds (>150°C) .

Advanced Research Questions

Q. How can researchers resolve discrepancies in spectroscopic data (e.g., unexpected NOE effects or splitting patterns)?

  • Methodology : Cross-validate NMR assignments with 2D techniques (COSY, HSQC, HMBC) to resolve overlapping signals. For ambiguous stereochemistry, compare experimental X-ray data with DFT-calculated NMR chemical shifts (B3LYP/6-31G* basis set) . Replicate reactions under inert atmospheres to rule out oxidation artifacts .

Q. What computational strategies predict the compound’s reactivity in asymmetric catalysis or supramolecular interactions?

  • Methodology : Perform DFT calculations (B3LYP/6-311++G(d,p)) to map frontier molecular orbitals (HOMO/LUMO) and electrostatic potential surfaces. Molecular docking (AutoDock Vina) models interactions with biological targets (e.g., enzymes), while MD simulations assess conformational flexibility in solvent environments .

Q. How can researchers design experiments to probe the compound’s potential as a chiral ligand or bioactive agent?

  • Methodology : Test catalytic activity in asymmetric aldol or cyclopropanation reactions, monitoring enantiomeric excess (ee) via chiral GC. For bioactivity, conduct in vitro assays (e.g., enzyme inhibition, cytotoxicity) with structure-activity relationship (SAR) studies. Modify substituents (e.g., isopropyl groups) to optimize binding affinity .

Q. What strategies mitigate decomposition during photophysical or electrochemical studies?

  • Methodology : Use degassed solvents (e.g., THF, DCM) and conduct experiments under argon to prevent oxidation. For photostability, employ UV-vis spectroscopy with controlled light exposure (λ > 300 nm). Electrochemical stability is assessed via cyclic voltammetry (scan rate: 100 mV/s, Ag/AgCl reference) .

Data Contradiction Analysis

Q. How should conflicting results in reaction yields or stereoselectivity be addressed?

  • Methodology : Systematically vary parameters (e.g., catalyst loading, solvent polarity) using Design of Experiments (DoE) to identify critical factors. Compare batch-to-batch reproducibility and characterize byproducts via LC-MS. Revisit synthetic protocols from analogous oxazole-isobenzofuran hybrids to identify overlooked variables .

Q. What steps validate unexpected biological activity (e.g., off-target effects) in preliminary assays?

  • Methodology : Confirm activity via dose-response curves (IC₅₀/EC₅₀) across multiple cell lines. Use CRISPR knockouts or competitive binding assays to verify target specificity. Cross-reference with PubChem bioactivity data for structural analogs to contextualize results .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.